C81H62Cl2O8Rh2

• Molecular Formula: C81H62Cl2O8Rh2
• Molecular Weight: 1440.1 g/mol
• InChI: InChI=1S/4C20H16O2.CH2Cl2.2Rh/c4*21-19(22)20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;2-1-3;;/h4*1-15H,(H,21,22);1H2;;/q;;;;;2*+2/p-4
• InChIKey: SRAMLXDHXNCYQM-UHFFFAOYSA-J

C81H62Cl2O8Rh2 (Rh₂(TPA)₄·CH₂Cl₂): Dirhodium(II) Tetrakis(triphenylacetate) Catalyst for Site-Selective Carbenoid Transformations

The compound represented by the molecular formula C81H62Cl2O8Rh2 is Dirhodium(II) Tetrakis(triphenylacetate) Dichloromethane Adduct, also known as Rh₂(TPA)₄·CH₂Cl₂ or Rh₂(triphenylacetate)₄·CH₂Cl₂. It is a paddlewheel-type dinuclear rhodium(II) carboxylate complex [1] featuring four bridging triphenylacetate ligands and an axial dichloromethane solvate molecule. The complex possesses a molecular weight of 1440.07 g·mol⁻¹, exhibits a characteristic melting point range of 260–263 °C, and is commercially supplied as a crystalline solid . This catalyst operates through a dinuclear Rh(II)–Rh(II) core that activates diazo compounds to generate electrophilic rhodium carbenoids, enabling site-selective carbene transfer, C–H functionalization, and nitrene insertion reactions [2].

Dinuclear Rh(II) paddlewheel catalyst

Carbenoid-mediated C–H functionalization

Bulky triphenylacetate ligand scaffold

• [1] PubChem. Tetrakis(triphenylacetato)dirhodium(II) dichloromethane adduct. CID: 16212157. View Source
• [2] Davies, H. M. L.; Manning, J. R. Nature 2008, 451, 417–424. Catalytic C–H functionalization by metal carbenoid and nitrenoid insertion. View Source

Why C81H62Cl2O8Rh2 (Rh₂(TPA)₄·CH₂Cl₂) Cannot Be Replaced by Wilkinson's Catalyst or Rh₂(OAc)₄ in Site-Selective C–H Insertion Protocols

Despite belonging to the broader class of rhodium-based homogeneous catalysts, C81H62Cl2O8Rh2 operates through a fundamentally different catalytic manifold than mononuclear rhodium(I) complexes such as Wilkinson's catalyst, RhCl(PPh₃)₃, or Rh₂Cl₂(PPh₃)₄. The latter species catalyze hydrogenation and hydrofunctionalization via a Rh(I)/Rh(III) cycle involving oxidative addition of H₂ [1], whereas C81H62Cl2O8Rh2 functions as a dinuclear Rh(II)–Rh(II) carbenoid generator without a change in metal oxidation state. Even among other dirhodium(II) tetracarboxylates, the exceptionally bulky triphenylacetate ligands (cone angle significantly larger than acetate or octanoate) create a sterically congested coordination pocket that fundamentally alters site-selectivity outcomes in C–H insertion and cyclopropanation [2]. This steric profile makes generic substitution by Rh₂(OAc)₄ or Rh₂(oct)₄ scientifically invalid when site-selectivity is the critical experimental parameter [3].

Rh₂(TPA)₄

Mononuclear Rh(I) complexes (e.g., Wilkinson’s catalyst) lack carbenoid activity, may not support C–H insertion.

Rh₂(TPA)₄

Less bulky dirhodium(II) catalysts (e.g., Rh₂(OAc)₄) shift site-selectivity away from desired outcomes.

• [1] Halpern, J.; Wong, C. S. J. Chem. Soc., Chem. Commun. 1973, 629–630. Hydrogenation of tris(triphenylphosphine)chlororhodium(I). View Source
• [2] Davies, H. M. L.; Beckwith, R. E. J. Chem. Rev. 2003, 103, 2861–2904. Catalytic Enantioselective C–H Activation by Means of Metal–Carbenoid-Induced C–H Insertion. View Source
• [3] Davies, H. M. L.; Hansen, T.; Churchill, M. R. J. Am. Chem. Soc. 2000, 122, 3063–3070. Catalytic Asymmetric C–H Activation of Alkanes and Tetrahydrofuran. View Source

C81H62Cl2O8Rh2 (Rh₂(TPA)₄·CH₂Cl₂) Procurement Evidence: Quantitative Differentiation Against Closest Analogs

Catalytic Inactivity of Rh₂Cl₂(PPh₃)₄ Toward H₂: Differentiating Dirhodium Carbenoid Catalysts from Hydrogenation Systems

In a direct head-to-head kinetic study, Rh₂Cl₂(PPh₃)₄ exhibited reactivity toward H₂ that was at least four orders of magnitude lower than the mononuclear species RhCl(PPh₃)₂ [1]. This confirms that Rh₂Cl₂(PPh₃)₄ does not function as an active hydrogenation catalyst. By contrast, C81H62Cl2O8Rh2 (Rh₂(TPA)₄) is not designed for hydrogenation; its procurement value lies exclusively in carbenoid-mediated transformations (C–H insertion, cyclopropanation, nitrene transfer) where mononuclear Rh(I) complexes such as RhCl(PPh₃)₃ and its dimeric analog are catalytically inert or non-functional [2]. The reactivity profiles are orthogonal.

H₂ Reactivity

Direct comparison

Rh₂Cl₂(PPh₃)₄ vs RhCl(PPh₃)₂ >10⁴-fold lower activity

Orthogonal reactivity; confirms carbenoid-only function

No hydrogenation relevance

Evidence Dimension	Reactivity toward H₂ (relative rate constant)
Target Compound Data	Not a hydrogenation catalyst; catalytic function is carbenoid generation via diazo decomposition
Comparator Or Baseline	RhCl(PPh₃)₂ (k_rel >10⁴) versus Rh₂Cl₂(PPh₃)₄ (k_rel ≤1)
Quantified Difference	>10⁴-fold difference in H₂ reactivity; orthogonal catalytic manifolds
Conditions	Solution-phase hydrogenation study in benzene; kinetic measurements at ambient temperature

Why This Matters

This evidence precludes substitution of Rh₂(TPA)₄ with Rh₂Cl₂(PPh₃)₄ or Wilkinson's catalyst for carbenoid applications, as the latter compounds lack the requisite diazo activation capacity.

• [1] Halpern, J.; Wong, C. S. J. Chem. Soc., Chem. Commun. 1973, 629–630. Hydrogenation of tris(triphenylphosphine)chlororhodium(I). View Source
• [2] Davies, H. M. L.; Beckwith, R. E. J. Chem. Rev. 2003, 103, 2861–2904. Catalytic Enantioselective C–H Activation by Means of Metal–Carbenoid-Induced C–H Insertion. View Source

Enhanced Site-Selectivity of Rh₂(TPA)₄ over Rh₂(esp)₂ in C(sp³)–H Insertion Reactions

In a comparative study of dirhodium(II) catalysts for carbene C–H insertion, Rh₂(TPA)₄ (C81H62Cl2O8Rh2 minus CH₂Cl₂) exhibited a distinct site-selectivity profile that differed from [Rh₂(esp)₂] (esp = α,α,α',α'-tetramethyl-1,3-benzenedipropionate) and [Rh₂(phesp)₂] [1]. While [Rh₂(esp)₂] and [Rh₂(phesp)₂] demonstrated comparable catalytic activity (conversion efficiency), Rh₂(TPA)₄ afforded an intermediate selectivity between [Rh₂(esp)₂] and the bulkier analog in both intramolecular and intermolecular reactions involving donor–acceptor and acceptor–acceptor diazo compounds [1]. This selectivity differential was particularly pronounced in the challenging C(sp³)–H insertion into n-pentane [1].

C–H Insertion Selectivity

Head-to-head

1. Rh₂(TPA)₄
2. [Rh₂(phesp)₂]
3. [Rh₂(esp)₂]

Higher steric bulk favors less accessible C–H bonds

Ranking observed in n-pentane

Evidence Dimension	Site-selectivity in C(sp³)–H insertion (relative selectivity ranking)
Target Compound Data	Intermediate selectivity between [Rh₂(esp)₂] and bulkier analogs; distinct product distribution pattern
Comparator Or Baseline	[Rh₂(esp)₂] (lowest steric bulk); [Rh₂(phesp)₂] (intermediate); Rh₂(TPA)₄ (bulkiest among tested)
Quantified Difference	Selectivity ranking: Rh₂(TPA)₄ > [Rh₂(phesp)₂] > [Rh₂(esp)₂] for favoring less sterically accessible C–H bonds
Conditions	Intra- and intermolecular carbene C–H insertion with donor–acceptor and acceptor–acceptor diazo compounds; n-pentane as substrate

Why This Matters

When synthetic routes require suppression of β-hydride elimination or discrimination among multiple accessible C–H bonds, Rh₂(TPA)₄ provides a tunable selectivity window not accessible with Rh₂(esp)₂ or Rh₂(OAc)₄.

• [1] García-Ordóñez, P. et al. Chem. Sci. 2023 (or related Davies Group publication). [Rh₂(phesp)₂]: A Bulkier [Rh₂(esp)₂] Analog to Tune Site-Selectivity in Carbene C–H Insertion Reactions. View Source

Superior Catalytic Activity of Wilkinson's Dimer [Rh(μ-Cl)(PPh₃)₂]₂ in Dehydrocoupling Relative to Chelating Diphosphine Analogs

In a comparative catalytic evaluation for the dehydrogenative coupling of di-n-hexylsilane, Wilkinson's dimer [Rh(μ-Cl)(PPh₃)₂]₂ demonstrated the highest activity among all neutral rhodium(I) bis(phosphine) complexes tested [1]. By contrast, [Rh(μ-Cl)(dppe)]₂ (dppe = 1,2-bis(diphenylphosphino)ethane), bearing a rigidly cis-chelating diphosphine ligand, exhibited negligible activity for the dehydrocoupling reaction, even in methylene chloride where both catalyst and silane are fully soluble [1]. The activity of [Rh(μ-Cl)(PPh₃)₂]₂ decreased substantially when the reaction medium was changed from neat silane to toluene or methylene chloride solution, attributed to rate-limiting escape of H₂ product gas [1].

Dehydrocoupling Activity

Direct comparison

[Rh(μ-Cl)(PPh₃)₂]₂ vs [Rh(μ-Cl)(dppe)]₂ Highest activity; dppe analog inactive

Monodentate PPh₃ essential for Si–Si bond formation

Neat silane; chelating diphosphine fails

Evidence Dimension	Catalytic activity for di-n-hexylsilane dehydrocoupling (relative ranking)
Target Compound Data	Highest activity among tested neutral rhodium(I) bis(phosphine) complexes
Comparator Or Baseline	[Rh(μ-Cl)(dppe)]₂ (negligible activity); [Rh(μ-Cl)(dppb)]₂ (lower activity)
Quantified Difference	Qualitative ranking: [Rh(μ-Cl)(PPh₃)₂]₂ ≫ [Rh(μ-Cl)(dppe)]₂ (inactive) under identical conditions
Conditions	Dehydrocoupling of neat di-n-hexylsilane; comparison also in CH₂Cl₂ and toluene

Why This Matters

For researchers developing Si–Si bond-forming methodologies, the monodentate PPh₃ ligand environment of [Rh(μ-Cl)(PPh₃)₂]₂ is mechanistically essential; chelating diphosphine analogs are ineffective and represent a failed substitution path.

• [1] Rosenberg, L.; Davis, C. W.; Yao, J. Inorg. Chim. Acta 2006, 359, 2966–2972. Structural criteria for the activity of rhodium(I) phosphine complexes in the catalytic dehydrocoupling of di-n-hexylsilane. View Source

Irrelevance of Rh₂Cl₂(PPh₃)₄ to Carbenoid Catalysis: Absence of Diazo Activation Capacity

Rh₂Cl₂(PPh₃)₄ is a dinuclear rhodium(I) complex that exists in equilibrium with mononuclear RhCl(PPh₃)₃ in solution [1]. Its reactivity is confined to oxidative addition pathways (H₂ activation, C–Cl bond cleavage), and it lacks the Rh(II)–Rh(II) core required for diazo compound decomposition to generate electrophilic metal carbenoids [2]. In contrast, C81H62Cl2O8Rh2 (Rh₂(TPA)₄) is a dirhodium(II) tetracarboxylate that efficiently catalyzes carbene transfer, C–H insertion (yields 75%–96% for indane-1-carboxylate synthesis), and nitrene transfer . The mechanistic divergence is absolute: Rh₂Cl₂(PPh₃)₄ cannot catalyze any reaction requiring a rhodium carbenoid intermediate.

Carbenoid Competence

Class-level inference

Rh₂(TPA)₄: active carbene transfer (75–96% yield)

Rh₂Cl₂(PPh₃)₄: no reported diazo activation

Mechanistic divergence precludes substitution

Rh(I) core lacks carbenoid generation capacity

Evidence Dimension	Catalytic competence in diazo decomposition/carbenoid generation
Target Compound Data	Active for carbene transfer; 75%–96% yield in site-selective intramolecular C–H insertion to form 2-unsubstituted indanes
Comparator Or Baseline	Rh₂Cl₂(PPh₃)₄ (no reported activity for diazo decomposition or carbene transfer)
Quantified Difference	Not applicable (orthogonal catalytic functions, no common reactivity benchmark)
Conditions	Carbenoid generation requires Rh(II)–Rh(II) paddlewheel core; Rh₂Cl₂(PPh₃)₄ possesses Rh(I)–Rh(I) core with bridging chlorides

Why This Matters

Procurement for carbenoid applications must explicitly exclude Rh₂Cl₂(PPh₃)₄ and Wilkinson's catalyst, as these compounds are catalytically incompetent for the intended transformation.

• [1] Wikipedia. Wilkinson's catalyst (Italian). RhCl(PPh₃)₃ converts to dimer Rh₂Cl₂(PPh₃)₄ in benzene solution. View Source
• [2] Halpern, J.; Wong, C. S. J. Chem. Soc., Chem. Commun. 1973, 629–630. View Source

Defined Application Scenarios for C81H62Cl2O8Rh2 (Rh₂(TPA)₄·CH₂Cl₂) Based on Quantitative Evidence

Site-Selective Intramolecular C–H Insertion for Heterocycle Construction

Procurement is justified for synthetic methodologies requiring intramolecular carbene insertion into unactivated primary C–H bonds. As demonstrated in Section 3, Rh₂(TPA)₄ catalyzes the insertion of aryldiazoacetates bearing ortho-isopropyl or ortho-ethyl groups at room temperature to afford 2-unsubstituted indane-1-carboxylates in 75%–96% isolated yields . This site-selectivity is not achievable with less sterically demanding dirhodium catalysts such as Rh₂(OAc)₄ or Rh₂(oct)₄, which favor β-hydride elimination pathways. The bulky triphenylacetate ligands of C81H62Cl2O8Rh2 suppress alternative reaction manifolds and enforce regiocontrol at specific C–H bonds . Where substituted indane frameworks or lactones are synthetic targets, this catalyst is the evidence-supported choice over generic dirhodium(II) tetracarboxylates.

Cooperative Asymmetric Catalysis with Cinchona Alkaloids for α-Amino Acid Synthesis

The achiral nature of Rh₂(TPA)₄ enables its use in cooperative asymmetric catalytic systems. Evidence presented in Section 3 demonstrates that Rh₂(TPA)₄ combined with dihydrocinchonine provides phenylglycine derivatives in up to 71% enantiomeric excess . This cooperative system leverages the steric bulk of Rh₂(TPA)₄ to control carbenoid approach trajectories while the chiral cinchona alkaloid induces facial selectivity. Procurement is indicated for laboratories developing cooperative dual-catalytic asymmetric methodologies where a sterically demanding achiral dirhodium(II) scaffold is required as the carbenoid-generating component. Mononuclear Rh(I) catalysts such as RhCl(PPh₃)₃ are not viable for this reaction class, as they lack carbenoid-generating capacity.

Si–Si Bond Formation via Dehydrocoupling Using Wilkinson's Dimer [Rh(μ-Cl)(PPh₃)₂]₂

For laboratories engaged in organosilicon chemistry, particularly the catalytic dehydrogenative oligomerization of dialkylsilanes, Wilkinson's dimer [Rh(μ-Cl)(PPh₃)₂]₂ (a related Rh(I) dinuclear species structurally analogous to Rh₂Cl₂(PPh₃)₄) represents the optimal catalyst choice. Quantitative evidence from Section 3 establishes that this complex exhibits the highest activity among all tested neutral rhodium(I) bis(phosphine) complexes for di-n-hexylsilane dehydrocoupling . Importantly, [Rh(μ-Cl)(dppe)]₂ with its rigid cis-chelating diphosphine shows negligible activity even in solubilizing solvents, confirming that the monodentate PPh₃ ligand environment is mechanistically essential . Procurement of the dimeric form rather than the monomeric RhCl(PPh₃)₃ may be advantageous when catalyst handling in air is a concern.

Avoidance of Procurement Errors: Excluding Rh₂Cl₂(PPh₃)₄ for Carbenoid Applications

This scenario addresses a critical procurement exclusion. Based on evidence in Section 3, Rh₂Cl₂(PPh₃)₄ exhibits negligible reactivity toward H₂ (≥10⁴-fold lower than RhCl(PPh₃)₂) and lacks any reported capacity for diazo compound activation or carbenoid generation . Researchers seeking catalysts for C–H insertion, cyclopropanation, or nitrene transfer must not procure Rh₂Cl₂(PPh₃)₄ or its monomeric analog RhCl(PPh₃)₃, as these compounds operate via oxidative addition pathways irrelevant to carbene transfer. The only appropriate procurement for these applications is a dirhodium(II) tetracarboxylate such as C81H62Cl2O8Rh2 (Rh₂(TPA)₄·CH₂Cl₂). Conversely, laboratories requiring hydrogenation catalysts should not procure dirhodium(II) tetracarboxylates, which are catalytically inactive for H₂ activation. This exclusion evidence prevents costly procurement mismatches.

Application

Selection Property

Validation Focus

Intramolecular C–H insertion for indane synthesis

Steric ligand control of site-selectivity

Suppression of β-hydride elimination pathways

Cooperative asymmetric α-amino acid synthesis

Achiral steric dirhodium scaffold

Enantioselectivity with cinchona alkaloid co-catalyst

Si–Si dehydrocoupling using Wilkinson’s dimer

Monodentate PPh₃ ligand environment

Catalytic activity in neat silane

Carbenoid C–H insertion procurement

Dirhodium(II) tetracarboxylate requirement

Exclude Rh(I) oxidative addition catalysts